3-[1-(3,4,5-trimethoxybenzoyl)-4-piperidinyl][1,2,4]triazolo[4,3-a]pyridine

• IUPAC Name: [4-([1,2,4]triazolo[4,3-a]pyridin-3-yl)piperidin-1-yl]-(3,4,5-trimethoxyphenyl)methanone
• InChI: InChI=1S/C21H24N4O4/c1-27-16-12-15(13-17(28-2)19(16)29-3)21(26)24-10-7-14(8-11-24)20-23-22-18-6-4-5-9-25(18)20/h4-6,9,12-14H,7-8,10-11H2,1-3H3
• InChI Key: YUTZUSQJZCHHSO-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)N2CCC(CC2)C3=NN=C4N3C=CC=C4
• Molecular Formula: C21H24N4O4
• Molecular Weight: 396.4 g/mol

Description

3-[1-(3,4,5-trimethoxybenzoyl)-4-piperidinyl][1,2,4]triazolo[4,3-a]pyridine, also known as TTA-390, is a novel compound that has gained significant attention in the scientific community due to its potential therapeutic properties. TTA-390 belongs to the class of triazolopyridine derivatives, which have been found to exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of 3-[1-(3,4,5-trimethoxybenzoyl)-4-piperidinyl][1,2,4]triazolo[4,3-a]pyridine is not fully understood. However, it has been proposed that this compound exerts its therapeutic effects by interacting with specific targets in the body, such as enzymes and receptors. For example, this compound has been found to inhibit the activity of matrix metalloproteinases (MMPs), which are involved in the breakdown of extracellular matrix and play a crucial role in cancer progression.
Biochemical and Physiological Effects:
This compound has been found to have a wide range of biochemical and physiological effects. In vitro studies have shown that this compound can inhibit the activity of MMPs, induce apoptosis in cancer cells, and modulate the immune response. In vivo studies have shown that this compound can inhibit tumor growth, reduce inflammation, and improve cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[1-(3,4,5-trimethoxybenzoyl)-4-piperidinyl][1,2,4]triazolo[4,3-a]pyridine in lab experiments is its high potency and selectivity towards specific targets. This makes it an ideal compound for studying the mechanisms of action of various enzymes and receptors. However, one of the limitations of using this compound is its relatively high cost and limited availability, which may restrict its use in certain research settings.

Future Directions

There are several future directions for research on 3-[1-(3,4,5-trimethoxybenzoyl)-4-piperidinyl][1,2,4]triazolo[4,3-a]pyridine. One area of interest is the development of this compound derivatives with improved pharmacokinetic and pharmacodynamic properties. Another area of interest is the investigation of this compound in combination with other therapeutic agents, such as chemotherapy drugs or immunomodulators. Additionally, further studies are needed to elucidate the exact mechanism of action of this compound and its potential applications in various disease settings.

Synthesis Methods

The synthesis of 3-[1-(3,4,5-trimethoxybenzoyl)-4-piperidinyl][1,2,4]triazolo[4,3-a]pyridine involves a multi-step process that starts with the reaction of 3,4,5-trimethoxybenzoyl chloride with piperidine to form the intermediate 1-(3,4,5-trimethoxybenzoyl)-4-piperidinol. This intermediate is then reacted with 4-chloro-1,2,3-triazole to form the final product, this compound.

Scientific Research Applications

3-[1-(3,4,5-trimethoxybenzoyl)-4-piperidinyl][1,2,4]triazolo[4,3-a]pyridine has been extensively studied for its potential therapeutic applications in various fields such as oncology, neurology, and immunology. In oncology, this compound has shown promising results in inhibiting the growth of cancer cells and inducing apoptosis. In neurology, this compound has been found to have neuroprotective effects and can potentially be used in the treatment of neurodegenerative diseases. In immunology, this compound has been shown to have immunomodulatory effects and can potentially be used in the treatment of autoimmune diseases.